Cas no 1361799-39-4 (Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate
• CAS No: 1361799-39-4
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4931944
• Update Time: 2025-05-20

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-16-9-7(10(15)17-2)6(8(11)12)3-5(4-13)14-9/h3,8H,4,13H2,1-2H3
• InChI Key： AHDHRYTWLBZPBL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(=C1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate

Comprehensive Overview of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1361799-39-4)

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate (CAS No. 1361799-39-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring a methoxy and ester moiety, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1361799-39-4 for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and membrane permeability—a hot topic in medicinal chemistry discussions.

The synthesis of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-methoxypyridine-3-carboxylate involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its purity and stability are critical for downstream applications, which aligns with the growing focus on high-quality chemical intermediates in API manufacturing. Analytical techniques like HPLC and NMR are commonly employed to validate its structure, addressing the industry's emphasis on QC/QA compliance.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis routes are under investigation, reflecting the broader trend toward green chemistry. Innovations in catalytic fluorination methods have also been explored to optimize its production, reducing waste and energy consumption—a priority for ESG-driven enterprises.

In summary, CAS No. 1361799-39-4 represents a promising scaffold for drug design and material innovation. Its combination of fluorine and nitrogen-containing functionalities positions it at the intersection of cutting-edge research, answering frequent queries about "fluorine in drug development" and "pyridine derivatives applications" in scientific forums and search engines.